Cas no 1206984-65-7 (N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1206984-65-7
• MF: C₂₀H₁₅F₃N₆O₂S
• MW: 460.432312250137
• CID: 6614447
• PubChem ID: 45502455
• Update Time: 2025-10-17

N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide
• AKOS024513765
• N-(4-{[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide
• VU0647372-1
• 1206984-65-7
• N-[4-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]-4-(trifluoromethyl)benzenesulfonamide
• N-(4-((6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)-4-(trifluoromethyl)benzenesulfonamide
• F5565-0085

• Inchi： 1S/C20H15F3N6O2S/c21-20(22,23)14-2-8-17(9-3-14)32(30,31)28-16-6-4-15(5-7-16)27-18-12-19(25-13-24-18)29-11-1-10-26-29/h1-13,28H,(H,24,25,27)
• InChI Key： MODDOHXKPBCWID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(NC1C=CC(=CC=1)NC1C=C(N=CN=1)N1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 460.09292940g/mol
• Monoisotopic Mass: 460.09292940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide

N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1206984-65-7): A Comprehensive Overview

N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1206984-65-7) is a potent and selective inhibitor of the Janus kinase 2 (JAK2) pathway, which has gained significant attention in recent years for its potential therapeutic applications in various diseases, particularly in the treatment of myeloproliferative disorders and inflammatory conditions. This compound, often referred to as Pacritinib, has been extensively studied for its pharmacological properties and clinical efficacy.

The chemical structure of N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide is characterized by a pyrimidine core linked to a pyrazole ring and a sulfonamide group, which are key functional groups responsible for its high selectivity and potency. The presence of the trifluoromethyl group further enhances its stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the importance of JAK2 inhibition in managing conditions such as polycythemia vera (PV), essential thrombocythemia (ET), and primary myelofibrosis (PMF). These myeloproliferative disorders are characterized by the overproduction of blood cells, leading to increased risk of thrombosis and other complications. Pacritinib has shown promising results in preclinical and clinical trials, demonstrating its ability to effectively reduce spleen size, improve symptoms, and manage hematocrit levels without causing significant side effects.

In addition to its role in myeloproliferative disorders, N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide has also been investigated for its potential in treating inflammatory diseases such as rheumatoid arthritis (RA). The JAK2 pathway is known to play a crucial role in the signaling of cytokines like interleukin-6 (IL-6), which are involved in the pathogenesis of RA. By inhibiting JAK2, Pacritinib can help reduce inflammation and alleviate symptoms associated with RA.

The pharmacokinetic properties of N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide have been well-characterized. It exhibits good oral bioavailability, a favorable half-life, and minimal accumulation upon repeated dosing. These properties make it suitable for chronic administration, which is often required for managing long-term conditions such as myeloproliferative disorders and inflammatory diseases.

Clinical trials have further validated the safety and efficacy of Pacritinib. Phase II trials have shown that it can significantly improve splenomegaly and symptom burden in patients with myelofibrosis, even in those who are intolerant or resistant to other JAK inhibitors like ruxolitinib. Phase III trials are currently underway to confirm these findings and explore its potential in a broader patient population.

Despite its promising therapeutic profile, N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide is not without potential side effects. Common adverse reactions include gastrointestinal symptoms such as nausea and diarrhea, as well as hematological effects like anemia and thrombocytopenia. However, these side effects are generally manageable with appropriate dose adjustments and supportive care.

Research into the mechanism of action of Pacritinib has provided valuable insights into its therapeutic potential. It selectively inhibits JAK2 by binding to the ATP-binding site of the kinase domain, thereby preventing the phosphorylation of downstream signaling proteins such as STAT3 and STAT5. This inhibition disrupts the abnormal signaling pathways that drive disease progression in myeloproliferative disorders and inflammatory conditions.

In conclusion, N-(4-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}phenyl)-4-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1206984-65-7), also known as Pacritinib, represents a significant advancement in the treatment of myeloproliferative disorders and inflammatory diseases. Its unique chemical structure, favorable pharmacokinetic properties, and selective inhibition of JAK2 make it a promising therapeutic option with a strong potential for improving patient outcomes. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical practice.